Cas no 54185-42-1 (Quinazoline, 2,4,6,8-tetrachloro-)

2,4,6,8-Tetrachloroquinazoline is a halogenated quinazoline derivative characterized by its high reactivity due to the presence of four chlorine substituents. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-deficient quinazoline core facilitates nucleophilic substitution reactions, enabling selective functionalization at the 2, 4, 6, or 8 positions. The tetrachloro substitution enhances its stability and shelf life while maintaining reactivity under controlled conditions. This compound is particularly valued in heterocyclic chemistry for constructing complex molecular architectures. Proper handling is required due to its potential sensitivity to moisture and strong nucleophiles. Storage under inert conditions is recommended to preserve its integrity.
Quinazoline, 2,4,6,8-tetrachloro- structure
54185-42-1 structure
Product Name:Quinazoline, 2,4,6,8-tetrachloro-
CAS No:54185-42-1
MF:C8H2Cl4N2
MW:267.926877498627
CID:355230
PubChem ID:12703363
Update Time:2025-05-21

Quinazoline, 2,4,6,8-tetrachloro- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline, 2,4,6,8-tetrachloro-
    • 2,4,6,8-Tetrachloroquinazoline
    • 2,4,6,8-Tetrachlor-chinazolin
    • 2,4,6,8-tetrachloro-quinazoline
    • Quinazoline,2,4,6,8-tetrachloro
    • FT-0706944
    • SCHEMBL3665515
    • DTXSID20507425
    • CS-0358958
    • P16592
    • 54185-42-1
    • DA-05057
    • MDL: MFCD03844695
    • Inchi: 1S/C8H2Cl4N2/c9-3-1-4-6(5(10)2-3)13-8(12)14-7(4)11/h1-2H
    • InChI Key: GYUFSVVBAINEBI-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=C(N=C(N=C21)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 265.89700
  • Monoisotopic Mass: 265.897209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 4.24340

Quinazoline, 2,4,6,8-tetrachloro- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Quinazoline, 2,4,6,8-tetrachloro- Pricemore >>

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Additional information on Quinazoline, 2,4,6,8-tetrachloro-

Comprehensive Overview of Quinazoline, 2,4,6,8-tetrachloro- (CAS No. 54185-42-1): Properties, Applications, and Innovations

Quinazoline, 2,4,6,8-tetrachloro- (CAS No. 54185-42-1) is a halogenated derivative of quinazoline, a heterocyclic compound with significant relevance in pharmaceutical and agrochemical research. The presence of four chlorine atoms in its structure enhances its reactivity and potential for diverse applications. This compound is often studied for its role as a building block in synthetic chemistry, particularly in the development of bioactive molecules and advanced materials. Researchers are increasingly interested in its structure-activity relationships due to its unique electronic properties and steric effects.

In recent years, the demand for sustainable chemical synthesis has driven innovations in the use of Quinazoline, 2,4,6,8-tetrachloro-. Its compatibility with green chemistry principles, such as catalytic reduction and solvent-free reactions, makes it a candidate for eco-friendly processes. The compound's thermal stability and electron-withdrawing characteristics are also exploited in material science, particularly in the design of organic semiconductors and photocatalysts. These applications align with global trends toward renewable energy and carbon-neutral technologies.

The pharmaceutical industry has explored Quinazoline, 2,4,6,8-tetrachloro- as a precursor for drug discovery, especially in oncology and antimicrobial therapies. Its scaffold is frequently modified to enhance binding affinity to target proteins, addressing challenges like drug resistance. For instance, derivatives of this compound have shown promise in inhibiting kinase enzymes, a hot topic in precision medicine. Such advancements resonate with current searches for "next-generation therapeutics" and "targeted cancer treatments."

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing Quinazoline, 2,4,6,8-tetrachloro-. These methods ensure purity and compliance with regulatory standards, a common concern for researchers querying "how to analyze halogenated compounds." Additionally, computational tools such as molecular docking and QSAR modeling are employed to predict its behavior in biological systems, reflecting the growing intersection of cheminformatics and experimental chemistry.

From an industrial perspective, Quinazoline, 2,4,6,8-tetrachloro- is synthesized via chlorination reactions under controlled conditions. Optimizing yield and minimizing byproducts are key focuses, as seen in searches for "efficient halogenation methods." Safety protocols emphasize proper handling to avoid decomposition, a topic often tied to "lab safety best practices." The compound's storage stability and compatibility with common reagents are frequently discussed in forums on chemical handling.

Emerging trends highlight its potential in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), where its rigid structure aids in constructing porous materials for gas storage or catalysis. These applications cater to searches like "MOFs for environmental remediation" and "COFs for energy storage," underscoring its versatility beyond traditional chemistry.

In summary, Quinazoline, 2,4,6,8-tetrachloro- (CAS No. 54185-42-1) bridges multiple scientific disciplines, from medicinal chemistry to nanotechnology. Its adaptability to contemporary challenges—such as sustainable synthesis, drug development, and advanced materials—ensures its continued relevance. As research evolves, this compound will likely remain a focal point for innovations addressing global health and environmental needs.

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